Cas no 2648965-81-3 (1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride)

• Product Name: 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride
• CAS No: 2648965-81-3
• MF: C₆H₁₀ClF₂N₃
• MW: 197.613506793976
• MDL: MFCD34168259
• CID: 5360972
• PubChem ID: 155973658
• Update Time: 2025-08-05

1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1,1-difluoroethyl)-1H-pyrazol-4-yl]methanamine hydrochloride
• 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride

• MDL： MFCD34168259
• Inchi： 1S/C6H9F2N3.ClH/c1-6(7,8)5-4(2-9)3-10-11-5;/h3H,2,9H2,1H3,(H,10,11);1H
• InChI Key： XWTPFEBQNMBZHI-UHFFFAOYSA-N
• SMILES： C(C1=NNC=C1CN)(F)(F)C.Cl

Additional information on 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride

Introduction to 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride (CAS No. 2648965-81-3)

1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride is a novel compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2648965-81-3, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of a 1,1-difluoroethyl substituent and a pyrazol-4-ylmethanamine moiety introduces specific electronic and steric characteristics that make this molecule of particular interest for further investigation.

The pyrazole core is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological targets. Pyrazoles exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of the 1,1-difluoroethyl group into the pyrazole framework enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification can also influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

The hydrochloride salt form of this compound is particularly noteworthy, as it improves solubility and bioavailability, which are essential for effective drug delivery. The hydrochloride salt is commonly used in pharmaceutical formulations to enhance the pharmacokinetic properties of active ingredients. This form ensures that the compound is more readily absorbed and distributed throughout the body, thereby increasing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its structural features suggest potential activity against kinases and other enzymes implicated in cancer progression.

The synthesis of 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 1,1-difluoroethyl group necessitates specialized synthetic methodologies, such as fluorination reactions, which are critical for achieving the desired substitution pattern. Advances in fluorine chemistry have provided new tools for introducing fluorine atoms into organic molecules with high precision, enabling the synthesis of complex structures like this one.

In vitro studies have begun to explore the biological activity of 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride, revealing promising results in preliminary assays. These studies indicate that the compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer. However, further research is needed to fully elucidate its mechanism of action and assess its potential therapeutic applications.

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological systems at a molecular level. Computational methods such as molecular dynamics simulations and quantum mechanical calculations are increasingly being used to predict these interactions accurately. These tools can help researchers design molecules with specific properties tailored to target particular biological processes effectively.

The potential applications of 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride extend beyond anti-inflammatory and anticancer therapies. Its unique structural features may also make it useful in other areas of medicine, such as neurology and infectious diseases. Ongoing research aims to explore these possibilities further by conducting more comprehensive biological assays and preclinical studies.

Regulatory considerations play a crucial role in the development of new pharmaceuticals. Ensuring that compounds like 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride meet stringent safety and efficacy standards is essential before they can be approved for clinical use. Regulatory agencies require extensive data from preclinical and clinical trials to support the safety and effectiveness of new drugs. This rigorous process ensures that patients receive treatments that are both safe and beneficial.

The future prospects for 1-3-(1,1-difluoroethyl)-1H-pyrazol-4-ylmethanamine hydrochloride appear promising as ongoing research continues to uncover its potential applications. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into viable therapeutic options. By leveraging cutting-edge technologies and innovative approaches, the full potential of this compound can be realized.